Cas no 383199-91-5 (4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide)

• Product Name: 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide
• CAS No: 383199-91-5
• MF: C₁₀H₁₂F₂N₂O₂S
• MW: 262.276288032532
• CID: 1029151
• PubChem ID: 9899934
• Update Time: 2025-06-14

4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide
• 4-(1,1-dioxo-1,4-thiazinan-4-yl)-3,5-difluoroaniline
• TQP0017
• DTXSID20432566
• A912904
• 4-(4-amino-2,6-difluorophenyl)-1-thiomorpholine-1,1-dione
• PLZYGAAUYBWQNK-UHFFFAOYSA-N
• 4-(4-Amino-2,6-difluorophenyl)thiomorpholine1,1-dioxide
• 4-(4-amino-2,6-difluorophenyl)-1lambda-thiomorpholine-1,1-dione
• SCHEMBL3029355
• DB-014335
• 383199-91-5
• 4-(1,1-dioxido-4-thiomorpholinyl)-3,5-difluoroaniline
• 4-(4-Amino-2,6-difluorophenyl)-1lambda~6~,4-thiazinane-1,1-dione
• Benzenamine, 4-(1,1-dioxido-4-thiomorpholinyl)-3,5-difluoro-
• AKOS005810355

• MDL： MFCD12854652
• Inchi： 1S/C10H12F2N2O2S/c11-8-5-7(13)6-9(12)10(8)14-1-3-17(15,16)4-2-14/h5-6H,1-4,13H2
• InChI Key： PLZYGAAUYBWQNK-UHFFFAOYSA-N
• SMILES： S1(CCN(C2C(=CC(=CC=2F)N)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 262.05886
• Monoisotopic Mass: 262.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.4

4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide

Recent Advances in the Study of 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide (CAS: 383199-91-5)

The compound 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide (CAS: 383199-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine 1,1-dioxide scaffold and difluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by oxidation to achieve the desired 1,1-dioxide functionality. This advancement addresses previous challenges related to low yields and impurities, making the compound more accessible for preclinical studies.

Pharmacological evaluations have revealed that 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated nanomolar IC50 values against kinases such as JAK2 and FLT3, suggesting its potential as a dual-targeting agent. These findings were corroborated by molecular docking studies, which highlighted the compound's ability to bind to the ATP-binding sites of these kinases with high affinity.

Further investigations into the compound's mechanism of action have provided insights into its anti-inflammatory and anti-proliferative effects. A recent study in Cell Chemical Biology (2024) reported that 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage models. Additionally, the compound was shown to induce apoptosis in cancer cell lines, particularly those with mutations in the FLT3 gene, which is frequently observed in acute myeloid leukemia (AML).

Despite these promising results, challenges remain in the development of 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid clearance in rodent models, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations.

In conclusion, 4-(4-Amino-2,6-difluorophenyl)thiomorpholine 1,1-dioxide (CAS: 383199-91-5) represents a compelling area of research in chemical biology and drug discovery. Its dual inhibitory activity against key kinases and its modulatory effects on inflammatory pathways underscore its therapeutic potential. Ongoing studies aim to optimize its pharmacokinetic profile and evaluate its efficacy in vivo, paving the way for future clinical applications.